N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C17H18N2O3/c1-3-18-17(21)14-6-4-5-7-15(14)19-16(20)12-8-10-13(22-2)11-9-12/h4-11H,3H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: NGICWQWFOQOAIF-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC

Description

N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide, also known as EMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMB belongs to the class of benzamides and is a potent inhibitor of mycobacterial growth.

Mechanism of Action

The mechanism of action of N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide involves the inhibition of the arylamine N-acetyltransferase enzyme, which is essential for the biosynthesis of mycolic acids in mycobacteria. Mycolic acids are an essential component of the mycobacterial cell wall, and their inhibition leads to the disruption of the cell wall and subsequent death of the bacteria.
Biochemical and Physiological Effects:
N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide has been shown to have minimal toxicity and is well-tolerated by animals and humans. It has been found to have a low binding affinity for human proteins, indicating that it has a high selectivity for mycobacterial targets. N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide has several advantages for use in lab experiments. It is a potent inhibitor of mycobacterial growth, making it an ideal compound for studying the mechanism of action of antitubercular drugs. N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide is also relatively inexpensive and easy to synthesize, making it accessible to researchers. However, N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide has some limitations, including its low solubility in water and its potential to interact with other compounds, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide. One area of interest is the optimization of N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide's pharmacokinetic profile to improve its efficacy in vivo. Another area of interest is the development of N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide analogs with improved potency and selectivity for mycobacterial targets. Additionally, N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide's potential use in combination therapy with other antitubercular drugs is an area of ongoing research. Finally, the potential use of N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide in the treatment of other bacterial infections and cancer is an area that warrants further investigation.
Conclusion:
In conclusion, N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide is a promising compound with potential therapeutic applications in the treatment of tuberculosis and other bacterial infections and cancer. Its mechanism of action, favorable pharmacokinetic profile, and low toxicity make it an ideal compound for scientific research. Ongoing research on N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide's pharmacokinetic optimization, analog development, and combination therapy has the potential to yield significant advances in the treatment of these diseases.

Synthesis Methods

N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide can be synthesized through a multistep process that involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. The resulting compound is then reacted with N-ethyl-2-aminobenzamide in the presence of a base to form N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide.

Scientific Research Applications

N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide has been extensively studied for its potential therapeutic applications in the treatment of tuberculosis. It has shown promising results in inhibiting the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis. N-ethyl-2-[(4-methoxybenzoyl)amino]benzamide has also been studied for its potential use in the treatment of other bacterial infections and cancer.